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Compound of Interest

Compound Name: N-Boc-thiourea

Cat. No.: B1334543

This technical guide provides a comprehensive overview of N-Boc-thiourea, a key reagent in
organic synthesis, particularly in the preparation of guanidines and other thiocarbonyl
compounds. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical research.

Core Compound Identification

The primary compound of interest, N-Boc-thiourea, is identified by the following chemical
identifiers. It is crucial to distinguish it from its di-substituted analogue, N,N'-Di-Boc-thiourea,
which possesses different properties and applications.

Molecular Weight (
Compound CAS Number Imol ) Molecular Formula
g/mo

N-Boc-thiourea 268551-65-1[1][2] 176.24[1][2] CeH12N2025[2]

) ) 145013-05-4[3][4][5]
N,N'-Di-Boc-thiourea 6] 276.35[3][6] C11H20N204S[3][5]

Physicochemical Properties

A summary of the key physical and chemical properties for N-Boc-thiourea and its di-
substituted form is presented below. These properties are essential for determining appropriate
reaction conditions and handling procedures.
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Property N-Boc-thiourea N,N'-Di-Boc-thiourea

N,N'-Bis-tert-

Synonyms .
butoxycarbonylthiourea[3][6]

Appearance Solid[1] White crystalline solid[5]
Melting Point 142 °C (decomposes)[1] 131-135 °CJ[5][6]
Purity 97%[1][2] 97%][3][6]

Experimental Protocols and Applications

N,N'-Di-Boc-thiourea is a notable thioacylating agent used in the synthesis of thiocarbonyl
compounds. A primary application is its use as a guanylating agent for the synthesis of
guanidines. This process typically involves the guanylation of amines.

A key experimental protocol involves the use of Mukaiyama's reagent as a promoter for the
guanylation of amines with N,N'-Di-Boc-thiourea.

Logical Workflow for Guanidine Synthesis

The following diagram illustrates the generalized workflow for the synthesis of guanidines using

a di-Boc protected thiourea.
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Caption: Generalized workflow for amine guanylation.
Safety and Handling
N-Boc-thiourea:
+ Hazard Classification: Skin Sensitizer.[1]

¢ Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection).[1]
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e Personal Protective Equipment (PPE): N95 dust mask, eyeshields, faceshields, gloves.[1]
» Storage: Store in a class 13 location for non-combustible solids.[1]

N,N'-Di-Boc-thiourea:

o Personal Protective Equipment (PPE): N95 dust mask, eyeshields, gloves.

o Storage: Store in a class 13 location for non-combustible solids.

Note: This guide is intended for informational purposes for qualified professionals. Always
consult the specific Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1334543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

